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Compound of Interest

Compound Name: GPR139 agonist-2

Cat. No.: B15136043 Get Quote

Essential Safety and Handling Guide for GPR139
Agonist-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

GPR139 agonist-2. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing risk to personnel and the environment.

Compound Information
Identifier Value

Product Name GPR139 agonist-2

CAS Number 2983118-29-0[1][2][3][4]

Intended Use For research use only.

Storage
Store the container tightly closed in a dry, cool,

and well-ventilated place.[1]
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GPR139 agonist-2 is a potent research compound. While a specific, comprehensive hazard

profile is not publicly available, it should be handled with care, assuming it may be hazardous.

The primary routes of exposure are inhalation, skin contact, and eye contact.[1][5][6]

A thorough risk assessment should be conducted before handling this compound to determine

the appropriate level of personal protective equipment.[7][8] The following table summarizes

recommended PPE for various laboratory activities.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-

purifying respirator (PAPR) or

a fit-tested N95/N100

respirator.[9] - Disposable,

solid-front lab coat with tight-

fitting cuffs. - Double-gloving

(e.g., nitrile gloves).[8][10] -

Safety glasses or goggles (if

not using a full-face respirator).

[1][9]

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double-gloving

provides an extra barrier

against contamination.[7]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure. - Lab

coat. - Safety glasses with side

shields or chemical splash

goggles.[1] - Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills exists.

Engineering controls like a

fume hood are the primary

means of protection.[7]

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -

Appropriate gloves for the

solvent and compound.

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.[7]

Note: Always inspect gloves prior to use and wash hands thoroughly before and after handling

the compound.[1][10]
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First Aid Measures
In case of exposure, follow these first aid measures immediately:

Exposure Route First Aid Procedure

After Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

In case of Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

In case of Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spills and Accidental Release
In the event of a spill, take the following steps:

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment, including a respirator if dust is generated.

Avoid dust formation and breathing vapors, mist, or gas.[1]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]

Collect the spillage using spark-proof tools and explosion-proof equipment.

Keep the spilled chemical in suitable, closed containers for disposal.[1]

Disposal Plan
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All waste containing GPR139 agonist-2 must be treated as hazardous waste.

Waste Type Disposal Procedure

Unused/Expired Compound

- Do not dispose of down the drain or in regular

trash.[7] - Collect in a clearly labeled, sealed

container. - Dispose of through a certified

hazardous waste vendor.[7]

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container.[7] - Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Doff PPE carefully to avoid self-contamination.

[7] - Place in a sealed bag or container labeled

as hazardous waste.

Aqueous Waste

- Collect in a sealed, labeled container.[7] - Do

not mix with other waste streams unless

compatibility is confirmed.

GPR139 Receptor Signaling Pathway
GPR139 is a G protein-coupled receptor (GPCR) primarily expressed in the central nervous

system.[11][12] It is considered an orphan receptor, though some endogenous agonists have

been proposed.[11][12] GPR139 has been reported to activate several G protein pathways,

with the Gq/11 pathway being the primary one.[11][12][13] Activation of GPR139 can influence

neuronal activity and may have a role in modulating the effects of other neurotransmitter

systems, such as the opioid system.[13][14]
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GPR139 Signaling Pathway
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GPR139 receptor activation and downstream signaling cascade.

Experimental Workflow for Handling GPR139
Agonist-2
The following diagram outlines a standard workflow for handling a potent compound like

GPR139 agonist-2 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15136043?utm_src=pdf-body-img
https://www.benchchem.com/product/b15136043?utm_src=pdf-body
https://www.benchchem.com/product/b15136043?utm_src=pdf-body
https://www.benchchem.com/product/b15136043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GPR139 Agonist-2 Handling Workflow
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Step-by-step workflow for the safe handling of GPR139 agonist-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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